Cas no 1195763-74-6 (1,1,1-trifluoro-3-(pyrimidin-4-yl)propan-2-ol)

• Product Name: 1,1,1-trifluoro-3-(pyrimidin-4-yl)propan-2-ol
• CAS No: 1195763-74-6
• MF: C₇H₇F₃N₂O
• MW: 192.138491868973
• CID: 5915641
• PubChem ID: 119083407
• Update Time: 2025-06-12

1,1,1-trifluoro-3-(pyrimidin-4-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoro-3-(pyrimidin-4-yl)propan-2-ol
• EN300-1933312
• 1195763-74-6

• Inchi： 1S/C7H7F3N2O/c8-7(9,10)6(13)3-5-1-2-11-4-12-5/h1-2,4,6,13H,3H2
• InChI Key： IKICPWZJUOJRPX-UHFFFAOYSA-N
• SMILES： FC(C(CC1C=CN=CN=1)O)(F)F

Computed Properties

• Exact Mass: 192.05104734g/mol
• Monoisotopic Mass: 192.05104734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 46Ų

Additional information on 1,1,1-trifluoro-3-(pyrimidin-4-yl)propan-2-ol

Comprehensive Overview of 1,1,1-Trifluoro-3-(pyrimidin-4-yl)propan-2-ol (CAS No. 1195763-74-6)

1,1,1-Trifluoro-3-(pyrimidin-4-yl)propan-2-ol (CAS No. 1195763-74-6) is a fluorinated organic compound featuring a pyrimidine ring, a structural motif widely recognized in pharmaceuticals and agrochemicals. This compound has garnered significant attention due to its unique trifluoromethyl group and pyrimidine moiety, which are pivotal in enhancing metabolic stability and bioavailability. Researchers and industries are increasingly exploring its applications in drug discovery, particularly in the development of kinase inhibitors and antiviral agents.

The molecular structure of 1,1,1-trifluoro-3-(pyrimidin-4-yl)propan-2-ol combines a propan-2-ol backbone with a pyrimidin-4-yl substituent, offering versatile reactivity for synthetic modifications. Its CAS No. 1195763-74-6 serves as a critical identifier in chemical databases, facilitating precise tracking in research and commercial contexts. Recent studies highlight its potential as a building block for fluorinated bioactive molecules, aligning with the growing demand for fluorine-containing compounds in medicinal chemistry.

In the context of current trends, 1,1,1-trifluoro-3-(pyrimidin-4-yl)propan-2-ol is frequently discussed in forums focusing on fluorine chemistry and heterocyclic compound synthesis. Questions such as "How does fluorination impact drug potency?" or "What are the synthetic routes for pyrimidine derivatives?" often arise in academic and industrial circles. These discussions underscore the compound’s relevance in addressing challenges like drug resistance and selective targeting in therapeutic development.

From a synthetic perspective, the preparation of CAS No. 1195763-74-6 typically involves multi-step organic reactions, including nucleophilic substitutions and catalytic reductions. The trifluoro group introduces electron-withdrawing effects, which can influence the compound’s reactivity in subsequent transformations. This property is particularly valuable in designing highly selective enzyme inhibitors, a hot topic in precision medicine.

Environmental and regulatory considerations also play a role in the compound’s applications. Unlike some fluorinated compounds, 1,1,1-trifluoro-3-(pyrimidin-4-yl)propan-2-ol is not classified as a hazardous material, making it a safer choice for laboratory and industrial use. Its stability under physiological conditions further enhances its appeal for bioconjugation and prodrug design, areas gaining traction in biopharmaceutical research.

In summary, 1,1,1-trifluoro-3-(pyrimidin-4-yl)propan-2-ol (CAS No. 1195763-74-6) represents a versatile and scientifically significant compound with broad potential in life sciences. Its structural features align with modern trends in fluorine-based drug design and heterocyclic chemistry, addressing both academic curiosity and industrial needs. As research progresses, this compound is poised to contribute to breakthroughs in targeted therapies and sustainable chemical synthesis.